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Compound of Interest

Compound Name: 3-Chloro-2-methylpropene

Cat. No.: B057409 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The molecular formula C4H7Cl represents a diverse array of structural isomers, each with

unique chemical properties and potential applications. This technical guide provides a thorough

examination of the IUPAC nomenclature and synonyms for the various isomers of C4H7Cl,

offering a foundational resource for researchers in organic synthesis, medicinal chemistry, and

materials science. The information is presented to facilitate clear understanding and

comparison, aiding in the identification and utilization of these compounds.

Isomers of C4H7Cl: A Systematic Classification
The isomers of C4H7Cl can be broadly categorized into two main groups: acyclic (alkenyl

chlorides) and cyclic (cycloalkyl chlorides). Within these groups, further differentiation arises

from the position of the chlorine atom and the carbon-carbon double bond (for alkenes) or the

arrangement of substituents on the ring (for cycloalkanes). Additionally, stereoisomerism,

including geometric (cis/trans or E/Z) and optical (R/S) isomerism, significantly expands the

number of unique chemical entities.

A logical representation of the isomeric relationships is depicted in the diagram below.
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Isomer Classification for C4H7Cl
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Figure 1: Hierarchical classification of C4H7Cl isomers.
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IUPAC Names and Synonyms
The following tables provide a detailed summary of the IUPAC names and common synonyms

for the constitutional and stereoisomers of C4H7Cl. This data is crucial for accurate literature

searching and chemical procurement.

Acyclic Isomers (Alkenyl Chlorides)
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IUPAC Name Synonyms

1-Chlorobut-1-ene 1-chloro-1-butene

(E)-1-Chlorobut-1-ene trans-1-Chloro-1-butene

(Z)-1-Chlorobut-1-ene cis-1-Chloro-1-butene[1]

2-Chlorobut-1-ene 1-Butene, 2-chloro-; 2-Chlorobutene[2][3]

3-Chlorobut-1-ene
α-Methallyl chloride; α-Methylallyl chloride; γ-

Chloro-α-butylene[4]

(R)-3-Chlorobut-1-ene (-)-3-Chloro-1-butene[5]

(S)-3-Chlorobut-1-ene (+)-3-Chloro-1-butene[6]

4-Chlorobut-1-ene 4-chloro-but-1-ene

1-Chlorobut-2-ene
Crotyl chloride; γ-Methallyl chloride; γ-

Methylallyl chloride; 2-Butenyl chloride[7][8]

(E)-1-Chlorobut-2-ene trans-Crotyl chloride; trans-1-Chloro-2-butene[9]

(Z)-1-Chlorobut-2-ene cis-Crotyl chloride; cis-1-Chloro-2-butene

2-Chlorobut-2-ene
2-Chloro-2-butene(cis-trans); 2-chlorobut-2-

ene[10]

(E)-2-Chlorobut-2-ene trans-2-Chloro-2-butene

(Z)-2-Chlorobut-2-ene cis-2-Chloro-2-butene[11][12]

1-Chloro-2-methylpropene

Isocrotyl chloride; Dimethylvinyl chloride; 2,2-

Dimethylvinyl chloride; α-Chloroisobutylene[13]

[14]

3-Chloro-2-methylpropene

Methallyl chloride; 3-Chloro-2-methyl-1-propene;

β-Methallyl chloride; Isobutenyl chloride[15][16]

[17]

Cyclic Isomers (Cycloalkyl Chlorides)
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IUPAC Name Synonyms

Chlorocyclobutane Cyclobutyl chloride

(Chloromethyl)cyclopropane
Cyclopropylmethyl chloride; Cyclopropylcarbinyl

chloride[18][19][20][21][22][23]

1-Chloro-1-methylcyclopropane -

1-Chloro-2-methylcyclopropane -

cis-1-Chloro-2-methylcyclopropane -

trans-1-Chloro-2-methylcyclopropane -

Note: Some isomers, particularly the substituted cyclopropanes, may have fewer established

common synonyms.

This guide serves as a comprehensive starting point for professionals working with compounds

of the formula C4H7Cl. Accurate identification through IUPAC nomenclature and awareness of

common synonyms are paramount for successful research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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